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Compound of Interest

Compound Name: 2,10-Dodecadiyne

Cat. No.: B1219805 Get Quote

The proper disposal of 2,10-Dodecadiyne is a critical component of laboratory safety and

environmental responsibility. As a combustible organic compound, it must be treated as

hazardous waste. Under no circumstances should this chemical be disposed of down the drain

or in regular trash.[1][2] The required method of disposal is collection by a licensed hazardous

waste management company for incineration or other approved treatment.[3]

Laboratory personnel are responsible for the correct identification, segregation, and packaging

of 2,10-Dodecadiyne waste to ensure it is handled safely from the point of generation to its

final disposal.[4][5] This involves following established protocols for hazardous waste

management as mandated by local, regional, and national regulations.[5]

Hazard and Disposal Summary
The following table summarizes key data for the handling and disposal of 2,10-Dodecadiyne.

While the Safety Data Sheet (SDS) under OSHA 2012 may not list specific required hazard

pictograms, related combustible alkynes carry classifications that should be considered for

prudent handling.[3][5]
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Parameter Information Citation

Chemical Name 2,10-Dodecadiyne

CAS Number 31699-38-4 [5]

Physical State Liquid [5]

GHS Hazard Profile*

Combustible Liquid: (Category

4, H227) Keep away from heat

and open flames. Aspiration

Hazard: (Category 1, H304)

May be fatal if swallowed and

enters airways.

[3]

Primary Disposal Route

Collection for an approved

hazardous waste disposal

plant.

[3]

Prohibited Disposal

Do not dispose down the sink

or in regular trash. Evaporation

is not an acceptable disposal

method.

[6][7]

Container Type

Use a sturdy, leak-proof

container compatible with

organic solvents. Plastic is

often preferred. Ensure the

container can be securely

closed.

[7][8]

Waste Segregation

Segregate as a non-

halogenated organic solvent.

Do not mix with incompatible

waste streams such as acids,

bases, or oxidizers.

[4][9]

Storage Location Store in a designated and

marked Satellite Accumulation

Area (SAA) at or near the point

of generation. The SAA should

[4][8][10]
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have secondary containment

to capture any potential leaks.

Note: GHS Hazard Profile is based on a similar combustible hydrocarbon and should be used

as a guideline for safe handling.

Protocol for Waste Collection and Disposal
This protocol outlines the step-by-step procedure for the safe accumulation and disposal of

2,10-Dodecadiyne waste in a laboratory setting.

Materials:

Appropriate chemical waste container (e.g., plastic solvent carboy)

Hazardous waste label/tag

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Secondary containment bin

Procedure:

Container Preparation:

Select a clean, sturdy, and chemically compatible container with a secure screw-top cap.

[7]

Affix a hazardous waste label to the container before adding any waste.[4]

Waste Collection:

While wearing appropriate PPE, carefully pour the 2,10-Dodecadiyne waste into the

designated container.

On the hazardous waste label, clearly list "2,10-Dodecadiyne" and its percentage in the

waste mixture. List all other components, ensuring the total composition equals 100%.[9]
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Keep the waste container securely closed at all times, except when actively adding waste.

[10]

Storage in Satellite Accumulation Area (SAA):

Place the waste container in a designated SAA. This area must be at or near the point of

waste generation.[8]

Ensure the container is stored within a secondary containment unit, such as a large plastic

tub, to prevent spills from reaching drains.[4][10]

Segregate the 2,10-Dodecadiyne waste container from incompatible materials like acids,

bases, and oxidizers.[9]

Requesting Disposal:

Monitor the level of waste in the container. Do not fill beyond 90% capacity.

Once the container is full, or before the storage time limit (typically 12 months for SAAs) is

reached, arrange for disposal.[8]

Follow your institution's specific procedure to request a pickup from the Environmental

Health and Safety (EHS) or a contracted hazardous waste disposal service.[6][10] This is

often done via an online request form or a dedicated waste disposal hotline.[7][10]

Fill in the "full" date on the hazardous waste tag when the container is ready for pickup.[6]

Handling Empty Containers:

A container that previously held 2,10-Dodecadiyne should be completely emptied, leaving

as little residue as possible.[6]

Deface or remove the original chemical label and dispose of the empty container as

regular trash, unless it held an acutely hazardous "P-listed" waste.[6]

Disposal Workflow Diagram
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The following diagram illustrates the logical steps and decision points for the proper disposal of

2,10-Dodecadiyne waste.

Waste Generation & Collection

Storage

Disposal Request

Generate 2,10-Dodecadiyne
Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select Compatible &
Labeled Waste Container
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Securely Close Container

Place in Designated
Satellite Accumulation Area (SAA)

Use Secondary Containment
Segregate from

Incompatibles (Acids, Oxidizers)

Container Full
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2,10-Dodecadiyne waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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